![molecular formula C17H14N4O B6263700 N-(6-ethynylpyridin-3-yl)-2,4-dimethylpyrrolo[1,2-a]pyrimidine-8-carboxamide CAS No. 1919045-09-2](/img/no-structure.png)
N-(6-ethynylpyridin-3-yl)-2,4-dimethylpyrrolo[1,2-a]pyrimidine-8-carboxamide
Description
Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring . They are known to exist in numerous natural and synthetic forms and display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory .
Molecular Structure Analysis
Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring . The specific structure of “N-(6-ethynylpyridin-3-yl)-2,4-dimethylpyrrolo[1,2-a]pyrimidine-8-carboxamide” would require more detailed information.Mechanism of Action
The mechanism of action of pyrimidines can vary widely depending on their specific structure and the biological system they interact with. Some pyrimidines have anti-inflammatory effects attributed to their inhibitory response versus the expression and activities of certain vital inflammatory mediators .
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(6-ethynylpyridin-3-yl)-2,4-dimethylpyrrolo[1,2-a]pyrimidine-8-carboxamide involves the coupling of 6-ethynylpyridine-3-carboxylic acid with 2,4-dimethylpyrrolo[1,2-a]pyrimidine-8-carboxylic acid, followed by the addition of a carboxamide group to the resulting compound.", "Starting Materials": [ "6-ethynylpyridine-3-carboxylic acid", "2,4-dimethylpyrrolo[1,2-a]pyrimidine-8-carboxylic acid", "N,N'-dicyclohexylcarbodiimide (DCC)", "N-hydroxysuccinimide (NHS)", "N,N-dimethylformamide (DMF)", "Diethyl ether", "Ethyl acetate", "Methanol", "Acetic acid" ], "Reaction": [ "Step 1: Activation of 6-ethynylpyridine-3-carboxylic acid with DCC and NHS in DMF to form the corresponding NHS ester.", "Step 2: Addition of 2,4-dimethylpyrrolo[1,2-a]pyrimidine-8-carboxylic acid to the reaction mixture and stirring at room temperature for several hours to allow for coupling.", "Step 3: Purification of the resulting compound by column chromatography using a mixture of diethyl ether and ethyl acetate as the eluent.", "Step 4: Addition of a carboxamide group to the resulting compound by reaction with an appropriate amine in the presence of a coupling agent such as DCC.", "Step 5: Purification of the final product by column chromatography using a mixture of methanol and acetic acid as the eluent." ] } | |
CAS RN |
1919045-09-2 |
Product Name |
N-(6-ethynylpyridin-3-yl)-2,4-dimethylpyrrolo[1,2-a]pyrimidine-8-carboxamide |
Molecular Formula |
C17H14N4O |
Molecular Weight |
290.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
